BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Guide: Proper Disposal of Cholic
Acid-d5[1][2]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Cholic Acid-d5

Cat. No.: B13840529

Emergency Safety Overview & Hazard Identification

Immediate Action Required: Treat Cholic Acid-d5 as a chemical irritant with potential acute
toxicity if ingested. While often classified as "low hazard" in some jurisdictions, the surfactant
nature of bile acids warrants strict adherence to Personal Protective Equipment (PPE)
standards to prevent mucosal damage.

GHS Classification (Conservative Approach):
» Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed.[1][2]
o H315: Causes skin irritation.[1][2][3][4]
o H319: Causes serious eye irritation.[2][3]
 |sotope Status:Stable Isotope (Non-Radioactive). Cholic Acid-d5 contains Deuterium (

H), which is stable. DO NOT dispose of in radioactive waste streams unless mixed with other
radioactive markers (e.g.,

Cor
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Chemical Identity & Physical Properties

Understanding the physical state is critical for selecting the correct waste stream.

Property Specification

Operational Implication

Chemical Name Cholic Acid-d5

Label must specify
"Deuterated" to prevent

inventory confusion.

CAS Number 53007-09-3

Use for waste manifesting and

inventory tracking.[5]

Parent CAS 81-25-4 (Cholic Acid)

Reference for toxicological
data if specific d5 data is

unavailable.[5]

Appearance White to off-white solid

Dust generation is a primary

inhalation risk during disposal.

[5]

Solubility Soluble in DMSO, Methanol

Dictates liquid waste
segregation (Organic Solvent
Stream).[5]

RCRA Status Not Listed (P or U list)

Manage as Non-Regulated
Chemical Waste (unless mixed

with hazardous solvents).[5]

Step-by-Step Disposal Protocol

A. Solid Waste Disposal (Pure Substance)

Applicability: Expired inventory, excess dry powder, or spilled solids.

» Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene

(HDPE) or glass jar.
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o Why: Cholic acid is a weak acid; HDPE provides excellent chemical resistance and
prevents container degradation.

o Labeling: Affix a hazardous waste label.
o Must Read: "Solid Chemical Waste: Cholic Acid-d5."
o Hazard Checkbox: Mark "Irritant” and "Toxic."
o Segregation: Place the container in the Solid Organic Waste bin.

o Critical: Do not mix with oxidizers (e.g., nitrates, perchlorates) as bile acids can act as
reducing agents under extreme conditions.

B. Liquid Waste Disposal (Experimental Solutions)

Applicability: Stock solutions in DMSO, Methanol, or aqueous buffers.
o Solvent Identification: Determine the primary solvent.
o Scenario 1: Non-Halogenated Solvents (Methanol, Ethanol, DMSO).[5]
» Pour into the Non-Halogenated Organic Waste carboy (often Red or White label).
o Scenario 2: Halogenated Solvents (Dichloromethane, Chloroform).
» Pour into the Halogenated Organic Waste carboy (often Yellow label).
o Scenario 3: Aqueous Buffers (pH 6-9).[5]

» Check Local Regs: While Cholic Acid is biodegradable, many facilities prohibit drain
disposal of chemical reagents. Default to Aqueous Chemical Waste container unless
explicit EHS approval is granted for drain disposal.

e Rinsing: Triple rinse the empty stock vial with the matching solvent. Add rinsate to the liquid
waste container. Deface the original vial label and dispose of the vial in the glass trash (or
sharps if broken).
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C. Contaminated Debris (Consumables)

Applicability: Weigh boats, pipette tips, gloves, and bench paper.[5]

o Gross Contamination: If items are heavily soiled (visible powder/liquid), dispose of them as
Solid Chemical Waste (see Section A).

o Trace Contamination: If items are dry and have only trace residue, they may often be
disposed of in the standard lab trash, subject to facility-specific "Trace Residue" rules.

o Best Practice: When in doubt, default to the Solid Chemical Waste stream to ensure zero
environmental release.

Waste Stream Decision Logic

The following diagram illustrates the decision-making process for segregating Cholic Acid-d5
waste to ensure compliance and safety.
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Waste Generation:
Cholic Acid-d5

Determine Physical State

N
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(Powder/Crystals) L) SE T (Gloves/Tips)

Container: HDPE/Glass Jar
Label: Solid Chemical Waste Identify Solvent Base
Stream: Incineration
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No Halogens / Contains Halogens \Water Based Yes (Heavily Soiled) No (Trace/Dry)

Non-Halogenated Regular Lab Trash

© CHI\;‘ Iogﬁr;?;?grm) Solid Chemical Waste

(MeOH, DMSO, EtOH) (Trace Only)

Aqueous Buffer
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Figure 1: Decision matrix for segregating Cholic Acid-d5 waste streams based on physical
state and solvent composition.

Spill Management Protocol
Minor Spill (< 5g or < 100mL):

+ PPE: Wear nitrile gloves, lab coat, and safety goggles.

¢ Containment:
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o Solids: Cover with wet paper towels to prevent dust generation. Wipe up carefully.[1]

o Liquids: Absorb with vermiculite or standard spill pads.

o Clean Up: Clean the surface with a soap and water solution (Cholic acid acts as a detergent,
so soap helps solubilize and remove sticky residues).

o Disposal: Place all cleanup materials into a clear plastic bag, seal it, label it "Chemical Spill
Debris - Cholic Acid-d5," and place it in the Solid Chemical Waste bin.

Regulatory & Compliance Context

e RCRA (USA): Cholic Acid is not a federally listed hazardous waste (40 CFR 261). However,
the "Cradle-to-Grave" responsibility requires that you characterize the waste.[5] Because it
causes irritation (H315/H319), it should not enter municipal waste streams.

o Deuterium Regulation: The EPA and most international bodies treat stable isotopes (

H) identically to their non-labeled counterparts regarding toxicity and disposal. Do not pay for
radioactive waste disposal services for this compound unless it is mixed with actual
radiolabels (

H,

C).

References

e U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. carlroth.com [carlroth.com]

e 4. spectrumchemical.com [spectrumchemical.com]

e 5. Waste Code [rcrainfo.epa.gov]

» To cite this document: BenchChem. [Operational Guide: Proper Disposal of Cholic Acid-d5[1]
[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13840529#cholic-acid-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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